Cas no 1363380-84-0 (tert-butyl 2-(bromomethyl)azetidine-1-carboxylate)

tert-butyl 2-(bromomethyl)azetidine-1-carboxylate structure
1363380-84-0 structure
Product Name:tert-butyl 2-(bromomethyl)azetidine-1-carboxylate
CAS No:1363380-84-0
MF:C9H16BrNO2
MW:250.132842063904
MDL:MFCD22566236
CID:3162899
PubChem ID:72207942
Update Time:2025-04-21

tert-butyl 2-(bromomethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(bromomethyl)azetidine-1-carboxylate
    • 1-BOC-2-(BROMOMETHYL)AZETIDINE
    • PB37116
    • SB20256
    • FCH2289927
    • AK172295
    • SY098463
    • MFCD22566238
    • EN300-399074
    • CS-0048461
    • AKOS025290159
    • SB20258
    • SY099900
    • AS-34510
    • MFCD22566236
    • SCHEMBL19950330
    • SY099899
    • MFCD22566237
    • SB20257
    • DB-173614
    • 1363380-84-0
    • tert-butyl2-(bromomethyl)azetidine-1-carboxylate
    • 839-393-6
    • tert-butyl 2-(bromomethyl)azetidine-1-carboxylate
    • MDL: MFCD22566236
    • Inchi: 1S/C9H16BrNO2/c1-9(2,3)13-8(12)11-5-4-7(11)6-10/h7H,4-6H2,1-3H3
    • InChI Key: YDUBHKXBYBMWRH-UHFFFAOYSA-N
    • SMILES: BrCC1CCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 249.03644g/mol
  • Monoisotopic Mass: 249.03644g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.1

tert-butyl 2-(bromomethyl)azetidine-1-carboxylate Pricemore >>

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abcr
AB454253-1 g
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€520.70 2023-07-18
abcr
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